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Compound of Interest

Compound Name: Hepta-4,6-dienal

Cat. No.: B15436552

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hepta-4,6-dienal, specifically the (4E)-hepta-4,6-dienal isomer, is a chemical compound with
applications in various research and development sectors. A thorough understanding of its
hazard profile is paramount for ensuring laboratory safety and compliance with global
standards. This technical guide provides an in-depth overview of the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) classification for Hepta-4,6-dienal,
its associated hazards, and the standardized experimental protocols used to determine these
classifications.

GHS Classification Summary

The GHS classification for (4E)-hepta-4,6-dienal is based on its intrinsic hazardous properties.
The following tables summarize the key GHS elements for this compound.[1]

Table 1: GHS Hazard Identification

GHS Element Classification
Signal Word Warning
Pictograms Flame, Exclamation Mark
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Table 2: GHS Hazard Statements

Code Hazard Statement Hazard Class Hazard Category
Flammable liquid and o
H226 Flammable liquids Category 3
vapor
o Skin
H315 Causes skin irritation o Category 2
corrosion/irritation
Causes serious eye Serious eye
H319 o o Category 2A
irritation damage/eye irritation
Specific target organ
May cause respirator toxicity — Single
H335 Y P y Y g Category 3

irritation

exposure; Respiratory
tract irritation

ble 3: GHS . E Abridged,

Code Precautionary Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
P302+P352 IF ON SKIN: Wash with plenty of water.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
IF INHALED: Remove person to fresh air and
P304+P340

keep comfortable for breathing.

Hazard Analysis
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The GHS classification indicates that Hepta-4,6-dienal poses physical, skin, eye, and
respiratory hazards.

» Flammability: As a Category 3 flammable liquid, Hepta-4,6-dienal has a flash point that
presents a fire hazard under certain conditions.[2][3] Proper storage and handling
procedures are essential to mitigate this risk.

o Skin Irritation: Classified as a Category 2 skin irritant, direct contact with Hepta-4,6-dienal
can cause reversible skin irritation.[4][5] Symptoms may include redness, itching, and
inflammation.

o Eye Irritation: As a Category 2A eye irritant, this chemical can cause serious but reversible
eye irritation upon contact.[6][7]

o Respiratory Irritation: Inhalation of Hepta-4,6-dienal vapors or mists may lead to respiratory
tract irritation, categorized as a Specific Target Organ Toxicity — Single Exposure (STOT-SE),
Category 3 hazard.[8][9]

Experimental Protocols for Hazard Determination

The GHS classifications are determined through standardized experimental protocols, primarily
those established by the Organisation for Economic Co-operation and Development (OECD).
While specific experimental data for Hepta-4,6-dienal is not publicly available, the following are
the general methodologies used to assess the hazards identified.

Flammable Liquids (GHS Category 3)

The classification of a liquid as a flammable liquid is based on its flash point. For GHS
Category 3, the flash point is between 23°C and 60°C.[2]

/I Styling A [fillcolor="#4285F4", fontcolor="#FFFFFF"]; J [fillcolor="#34A853",
fontcolor="#FFFFFF"]; C [fillcolor="#FBBC05", fontcolor="#202124"]; D [fillcolor="#EA4335",
fontcolor="#FFFFFF"]; E [fillcolor="#FBBCO05", fontcolor="#202124"]; } =~ Caption: GHS Hazard
Classification Workflow.

Skin Irritation (GHS Category 2)
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The determination of skin irritation potential is typically conducted following OECD Guideline
404: Acute Dermal Irritation/Corrosion.

e Principle: A single dose of the test substance is applied to the skin of an experimental animal
(typically a rabbit) for a defined period. The degree of irritation is evaluated at specific
intervals.

o Methodology:
o Asmall area of the animal's fur is clipped.

o The test substance is applied to a small patch of skin (approximately 6 cm?) and covered
with a gauze patch and non-irritating tape.

o The exposure duration is typically 4 hours.

o After exposure, the patch is removed, and the skin is observed for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours.

» Classification Criteria (Category 2): A substance is classified as a skin irritant if it produces a
mean score of > 2.3 and < 4.0 for erythema/eschar or for edema in at least 2 of 3 tested
animals, or if inflammation persists to the end of the observation period in at least 2 animals.

[5]***
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Caption: OECD 404 Skin Irritation Test Workflow.

Serious Eye Irritation (GHS Category 2A)

Eye irritation potential is assessed using OECD Guideline 405: Acute Eye Irritation/Corrosion.
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e Principle: A single dose of the test substance is applied to one eye of an experimental animal
(typically a rabbit), with the other eye serving as a control. The degree of eye irritation is
evaluated by scoring lesions of the cornea, iris, and conjunctiva.

o Methodology:
o Asingle dose of the substance is instilled into the conjunctival sac of one eye.
o The eye is observed at 1, 24, 48, and 72 hours after application.
o The cornea, iris, and conjunctiva are scored based on the severity of any observed effects.

» Classification Criteria (Category 2A): A substance is classified as an eye irritant if, in at least
2 of 3 tested animals, there is a positive response of corneal opacity = 1, iritis = 1, or
conjunctival redness or chemosis = 2, and the effects are fully reversible within a 21-day
observation period.

[LO)#### Specific Target Organ Toxicity — Single Exposure; Respiratory Irritation (GHS
Category 3)

The assessment of respiratory tract irritation is often based on a combination of data, including
human experience, animal studies, and other relevant information. OECD Guideline 403 (Acute
Inhalation Toxicity) and OECD Guideline 436 (Acute Inhalation Toxicity — Acute Toxic Class
Method) can provide data relevant to respiratory irritation.

e Principle: Animals are exposed to the test substance via inhalation for a defined period, and
are observed for signs of toxicity, including respiratory irritation.

o Methodology (General):
o Animals are placed in an inhalation chamber.
o The test substance is introduced as a gas, vapor, or aerosol at a specific concentration.
o Exposure is typically for 4 hours.

o Animals are observed for clinical signs of toxicity, including changes in breathing patterns
and signs of respiratory distress, during and after exposure.
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 Classification Criteria (Category 3, Respiratory Tract Irritation): Classification is based on
evidence of respiratory irritant effects (e.g., coughing, breathing difficulties) that are transient
and reversible. H[8]Juman data, if available, is given precedence.

Conclusion

Hepta-4,6-dienal is a flammable liquid that can cause skin, eye, and respiratory irritation. Strict
adherence to safety protocols, including the use of appropriate personal protective equipment
and working in a well-ventilated area, is essential when handling this compound. The
information presented in this guide, based on the Globally Harmonized System, provides a
framework for the safe use and management of Hepta-4,6-dienal in a research and
development setting. Researchers should always consult the most up-to-date Safety Data
Sheet (SDS) provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hepta-4,6-dienal: A Technical Guide to GHS
Classification and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15436552#hepta-4-6-dienal-ghs-classification-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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